tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate (TBBHAC) is an organic compound with a variety of applications in the laboratory and in scientific research. It is an important intermediate in the synthesis of other compounds, and has been used in the synthesis of a variety of organic molecules. It is also used in the synthesis of pharmaceuticals, natural products, and other compounds. Additionally, TBBHAC has been used as a starting material in the synthesis of a number of biologically active compounds, including antibiotics and other drugs.
Mechanism of Action
Tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate acts as a nucleophile, attacking the electrophilic carbon atom of the 3-bromopyridine molecule. This results in the formation of a covalent bond between the two molecules, forming the desired product. The reaction is typically carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as palladium acetate, to facilitate the reaction.
Biochemical and Physiological Effects
tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate has no known biochemical or physiological effects. It is used as an intermediate in the synthesis of other compounds, and is not typically used as a drug or therapeutic agent.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate has a number of advantages for laboratory experiments. It is relatively inexpensive and readily available, and its synthesis is relatively straightforward. Additionally, it has a high purity, which makes it suitable for use in a variety of applications. However, it is not suitable for the synthesis of certain compounds, such as those that require a high temperature or pressure.
Future Directions
In the future, tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate may be used in the synthesis of more complex compounds, such as peptides and other biopolymers. Additionally, it may be used in the synthesis of more complex pharmaceuticals, such as inhibitors of protein-protein interactions and other targets. It may also be used in the synthesis of natural products, such as terpenes and other compounds. Finally, it may be used in the synthesis of more complex organic molecules, such as polymers and other materials.
Synthesis Methods
Tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate is synthesized by a reaction between 3-bromopyridine and tert-butyl 3-hydroxyazetidine-1-carboxylate. The reaction is typically carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as palladium acetate. The reaction proceeds in aqueous solution at room temperature, and yields a product with high purity.
Scientific Research Applications
Tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate has been used in the synthesis of a variety of biologically active compounds, including antibiotics and other drugs. It has also been used in the synthesis of small molecules for drug discovery, such as inhibitors of protein-protein interactions and other targets. Additionally, tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate has been used in the synthesis of peptides and other biopolymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate involves the reaction of tert-butyl 3-hydroxyazetidine-1-carboxylate with 3-bromopyridine-4-carboxylic acid, followed by protection of the hydroxyl group with tert-butyl dimethylsilyl chloride and deprotection with trifluoroacetic acid.", "Starting Materials": [ "tert-butyl 3-hydroxyazetidine-1-carboxylate", "3-bromopyridine-4-carboxylic acid", "tert-butyl dimethylsilyl chloride", "trifluoroacetic acid" ], "Reaction": [ "Step 1: tert-butyl 3-hydroxyazetidine-1-carboxylate is reacted with 3-bromopyridine-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate.", "Step 2: The hydroxyl group in tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate is protected with tert-butyl dimethylsilyl chloride in the presence of a base such as triethylamine to form tert-butyl 3-(3-bromopyridin-4-yl)-1-(tert-butyldimethylsilyloxy)azetidine-1-carboxylate.", "Step 3: The tert-butyl group and the dimethylsilyl group are removed from tert-butyl 3-(3-bromopyridin-4-yl)-1-(tert-butyldimethylsilyloxy)azetidine-1-carboxylate with trifluoroacetic acid to form tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate." ] } | |
CAS RN |
2309476-42-2 |
Product Name |
tert-butyl 3-(3-bromopyridin-4-yl)-3-hydroxyazetidine-1-carboxylate |
Molecular Formula |
C13H17BrN2O3 |
Molecular Weight |
329.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
